Cas no 1804721-10-5 (2-Amino-3-bromo-4-(difluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 2-Amino-3-bromo-4-(difluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1804721-10-5
• MF: C₇H₅BrF₂N₂O₂
• MW: 267.027607679367
• CID: 4853538
• Update Time: 2025-10-10

2-Amino-3-bromo-4-(difluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-bromo-4-(difluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C7H5BrF2N2O2/c8-4-2(5(9)10)1-3(7(13)14)12-6(4)11/h1,5H,(H2,11,12)(H,13,14)
• InChI Key： SWBIDQMTHMRFJY-UHFFFAOYSA-N
• SMILES： BrC1=C(N)N=C(C(=O)O)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.7
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-3-bromo-4-(difluoromethyl)pyridine-6-carboxylic acid

Recent Advances in the Study of 2-Amino-3-bromo-4-(difluoromethyl)pyridine-6-carboxylic acid (CAS: 1804721-10-5)

2-Amino-3-bromo-4-(difluoromethyl)pyridine-6-carboxylic acid (CAS: 1804721-10-5) is a pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for drug discovery. This compound features a unique combination of functional groups, including an amino group, a bromo substituent, a difluoromethyl group, and a carboxylic acid moiety, which make it an attractive scaffold for the development of novel therapeutic agents. Recent studies have explored its applications in the synthesis of kinase inhibitors, antimicrobial agents, and other bioactive molecules.

One of the key areas of research involving 2-Amino-3-bromo-4-(difluoromethyl)pyridine-6-carboxylic acid is its role in the design of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. The presence of the bromo and difluoromethyl groups in this compound allows for selective modifications that can enhance binding affinity and specificity towards target kinases. A recent study published in the Journal of Medicinal Chemistry demonstrated the use of this compound as a precursor in the synthesis of potent and selective inhibitors of the JAK2 kinase, which is implicated in myeloproliferative neoplasms.

In addition to its applications in kinase inhibitor development, 2-Amino-3-bromo-4-(difluoromethyl)pyridine-6-carboxylic acid has also been investigated for its antimicrobial properties. Researchers have synthesized derivatives of this compound and evaluated their efficacy against a range of bacterial and fungal pathogens. Preliminary results indicate that certain derivatives exhibit promising activity against drug-resistant strains, highlighting the potential of this scaffold in addressing the growing challenge of antimicrobial resistance. Further optimization of these derivatives is currently underway to improve their pharmacokinetic properties and reduce toxicity.

The synthetic versatility of 2-Amino-3-bromo-4-(difluoromethyl)pyridine-6-carboxylic acid has also been explored in the context of fragment-based drug discovery. Fragment-based approaches rely on small, structurally diverse molecules that can be efficiently linked or elaborated to yield high-affinity ligands for biological targets. The unique structural features of this compound make it an ideal candidate for such applications. Recent work has demonstrated its utility in the construction of fragment libraries and the identification of novel hits for challenging targets, such as protein-protein interactions.

Despite the promising potential of 2-Amino-3-bromo-4-(difluoromethyl)pyridine-6-carboxylic acid, several challenges remain to be addressed. These include the need for improved synthetic methods to access this compound and its derivatives in high yield and purity, as well as a deeper understanding of its structure-activity relationships. Ongoing research efforts are focused on addressing these challenges and expanding the applications of this scaffold in drug discovery. Future studies are expected to provide further insights into its pharmacological properties and therapeutic potential.

In conclusion, 2-Amino-3-bromo-4-(difluoromethyl)pyridine-6-carboxylic acid (CAS: 1804721-10-5) represents a valuable tool in the arsenal of medicinal chemists and chemical biologists. Its unique structural features and versatile applications make it a promising candidate for the development of novel therapeutic agents. Continued research in this area is likely to yield significant advancements in the treatment of various diseases, particularly in the fields of oncology and infectious diseases.